molecular formula C11H14O2S B8589776 4-(Isopropylthio)-3-methylbenzoic acid

4-(Isopropylthio)-3-methylbenzoic acid

Cat. No.: B8589776
M. Wt: 210.29 g/mol
InChI Key: FCVFHLFKDBSIDA-UHFFFAOYSA-N
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Description

4-(Isopropylthio)-3-methylbenzoic acid is a useful research compound. Its molecular formula is C11H14O2S and its molecular weight is 210.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14O2S

Molecular Weight

210.29 g/mol

IUPAC Name

3-methyl-4-propan-2-ylsulfanylbenzoic acid

InChI

InChI=1S/C11H14O2S/c1-7(2)14-10-5-4-9(11(12)13)6-8(10)3/h4-7H,1-3H3,(H,12,13)

InChI Key

FCVFHLFKDBSIDA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)O)SC(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Butyllithium (16 mL of 1.6 M, 25.6 mmol) was added dropwise to a mixture of 4-bromo-3-methyl-benzoic acid (2.5 g, 11.6 mmol) and THF (63 mL) at −78° C. The reaction mixture was allowed to stir at −78° C. for 30 minutes before a solution of 2-isopropyldisulfanylpropane (1.7 g, 11.6 mmol) in THF (2 mL) was added dropwise. The mixture was allowed to stir at −78° C. for 30 minutes, then 30 minutes at room temperature. The reaction mixture was then diluted with 1M aqueous sodium hydroxide (100 mL). The organic layer was discarded and the aqueous layer was acidified with 4M aqueous hydrochloric acid. The aqueous layer was then extracted 3 times with ethyl acetate. The combined extracts were dried over sodium sulfate and concentrated in vacuo. The crude material was purified by silica gel column chromatography using a gradient of 0-5% MeOH in dichloromethane to give 4-(isopropylthio)-3-methylbenzoic acid (873 mg, 18%). MS m/z calc. 210.3. found 211.2 (M+1)+. Retention time: 2.32 minutes (3 min run).
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Synthesis routes and methods II

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